Cas no 605638-29-7 (N-[2-(Tert-butylamino)-2-oxoethyl]-N-(5-chloro-2-methylphenyl)thiadiazole-4-carboxamide)
605638-29-7 structure
Product Name:N-[2-(Tert-butylamino)-2-oxoethyl]-N-(5-chloro-2-methylphenyl)thiadiazole-4-carboxamide
CAS No:605638-29-7
MF:C16H19ClN4O2S
MW:366.865660905838
CID:852189
Update Time:2023-08-02
N-[2-(Tert-butylamino)-2-oxoethyl]-N-(5-chloro-2-methylphenyl)thiadiazole-4-carboxamide Chemical and Physical Properties
Names and Identifiers
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- 1,2,3-Thiadiazole-4-carboxamide,N-(5-chloro-2-methylphenyl)-N-[2-[(1,1-dimethylethyl)amino]-2-oxoethyl]-(9CI)
- N-(5-Chloro-2-methylphenyl)-N-{2-[(2-methyl-2-propanyl)amino]-2-o xoethyl}-1,2,3-thiadiazole-4-carboxamide
- 1,2,3-thiadiazole-4-carboxamide,n-(5-chloro-2-methylphenyl)-n-[2-[(1,1-dimethylethyl)amino]-2-oxoethyl]-
- N-[2-(Tert-butylamino)-2-oxoethyl]-N-(5-chloro-2-methylphenyl)thiadiazole-4-carboxamide
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- Inchi: 1S/C16H19ClN4O2S/c1-10-5-6-11(17)7-13(10)21(8-14(22)18-16(2,3)4)15(23)12-9-24-20-19-12/h5-7,9H,8H2,1-4H3,(H,18,22)
- InChI Key: JEEQXOVUTAXWSN-UHFFFAOYSA-N
- SMILES: ClC1C=CC(C)=C(C=1)N(C(C1=CSN=N1)=O)CC(NC(C)(C)C)=O
Computed Properties
- Exact Mass: 366.092
- Monoisotopic Mass: 366.092
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 5
- Complexity: 472
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 103
N-[2-(Tert-butylamino)-2-oxoethyl]-N-(5-chloro-2-methylphenyl)thiadiazole-4-carboxamide Related Literature
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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